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Compound of Interest

Compound Name: 4-Methoxybenzoic Acid

Cat. No.: B377111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Methoxybenzoic acid (p-Anisic acid), a compound widely used in the synthesis of

pharmaceuticals, fragrances, and other complex organic molecules. Adherence to rigorous

safety protocols is essential when working with this chemical to ensure personnel safety and

prevent environmental contamination. This document outlines the known hazards, exposure

controls, and emergency procedures, supported by available toxicological data and

experimental methodologies.

Chemical and Physical Properties
4-Methoxybenzoic acid is a white to light cream-colored crystalline solid.[1][2] It is

characterized by its low water solubility and stability under normal laboratory conditions.[2][3] A

summary of its key physical and chemical properties is provided in Table 1.
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Property Value Reference(s)

Synonyms p-Anisic acid, Draconic acid [4]

CAS Number 100-09-4

Molecular Formula C₈H₈O₃

Molecular Weight 152.15 g/mol

Appearance Light cream powder/solid

Odor Odorless

Melting Point 181 - 186 °C (357.8 - 366.8 °F)

Boiling Point 275 °C (527 °F) at 760 mmHg

Flash Point 185 °C (365 °F)

Solubility

Insoluble in cold water; soluble

in alcohol, ether, and ethyl

acetate.

pH 3-4 (saturated solution)

Stability
Stable under normal

conditions.

Hazard Identification and GHS Classification
4-Methoxybenzoic acid is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to ingestion and irritation of the skin, eyes, and respiratory tract.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.

Signal Word: Warning

Hazard Pictograms:

alt text

Precautionary Statements:

Prevention: P261, P264, P280

Response: P305+P351+P338

Storage: Store in a well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data
Toxicological studies have been conducted to determine the acute toxicity and irritation

potential of 4-Methoxybenzoic acid. A summary of the available quantitative data is presented

in Table 2.
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Test Species Route Result
Classificati
on

Reference(s
)

Acute Oral

Toxicity

(LD50)

Rat (male) Oral > 5000 mg/kg Not Classified

Skin Irritation Rabbit Dermal
No skin

irritation (24h)
Non-irritant

Eye Irritation Rabbit Ocular
No eye

irritation
Non-irritant

Mutagenicity

(Ames Test)

E. coli/S.

typhimurium
In vitro Negative

Non-

mutagenic

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 4-Methoxybenzoic acid are

not always publicly available. However, the studies generally adhere to internationally

recognized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD). The following sections describe the general

methodologies for the key toxicological endpoints.

Acute Oral Toxicity (OECD 401)
The acute oral toxicity of 4-Methoxybenzoic acid was assessed in a limit test.

Objective: To determine the acute lethal dose (LD50) of a substance when administered

orally.

Test System: Male Sprague-Dawley rats.

Methodology:

A single dose of 5000 mg/kg body weight was administered by oral gavage to a group of

male rats.
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The animals were observed for mortality, clinical signs of toxicity, and changes in body

weight for 14 days.

A gross necropsy was performed on all animals at the end of the observation period.

Results for 4-Methoxybenzoic acid: No mortality or significant signs of toxicity were

observed at the 5000 mg/kg dose level.

Dermal Irritation (OECD 404)
The potential of 4-Methoxybenzoic acid to cause skin irritation was evaluated in rabbits.

Objective: To assess the potential of a substance to cause irritation or corrosion to the skin.

Test System: New Zealand White rabbits.

Methodology:

A 0.5 g sample of the test substance was applied to a small area of shaved skin on the

back of each rabbit.

The application site was covered with a semi-occlusive dressing for a 4-hour exposure

period.

After exposure, the dressing and any residual test substance were removed.

The skin was examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Results for 4-Methoxybenzoic acid: No signs of dermal irritation were observed in any of

the tested animals. The primary irritation index was calculated to be 0.0.

Eye Irritation (OECD 405)
The potential for 4-Methoxybenzoic acid to cause eye irritation was evaluated in rabbits.

Objective: To assess the potential of a substance to cause irritation or corrosion to the eyes.

Test System: New Zealand White rabbits.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b377111?utm_src=pdf-body
https://www.benchchem.com/product/b377111?utm_src=pdf-body
https://www.benchchem.com/product/b377111?utm_src=pdf-body
https://www.benchchem.com/product/b377111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b377111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

A single dose of 0.1 mL (approximately 43 mg) of the test substance was instilled into the

conjunctival sac of one eye of each rabbit.

The other eye remained untreated and served as a control.

The eyes were examined for corneal opacity, iritis, and conjunctival redness and chemosis

(swelling) at 1, 24, 48, and 72 hours, and up to 8 days post-instillation.

Results for 4-Methoxybenzoic acid: The substance produced minimal conjunctival irritation

which resolved by day 8. It was classified as "minimally irritating" to the eye.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)
The mutagenic potential of 4-Methoxybenzoic acid was assessed using the Ames test.

Objective: To evaluate the potential of a substance to induce gene mutations in bacteria.

Test System:Salmonella typhimurium and Escherichia coli strains.

Methodology:

The tester strains, which are auxotrophic for a specific amino acid (histidine for S.

typhimurium and tryptophan for E. coli), were exposed to various concentrations of 4-
Methoxybenzoic acid.

The exposure was conducted both with and without an exogenous metabolic activation

system (S9 fraction from rat liver) to mimic mammalian metabolism.

The bacteria were plated on a minimal agar medium lacking the required amino acid.

The number of revertant colonies (colonies that have mutated back to a prototrophic state

and can synthesize the amino acid) was counted after a suitable incubation period.

Results for 4-Methoxybenzoic acid: The test was negative, indicating that 4-
Methoxybenzoic acid did not induce mutations in the bacterial strains tested.
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Signaling and Metabolic Pathways
Cytochrome P450 Metabolism
4-Methoxybenzoic acid is known to be a substrate for cytochrome P450 (CYP) enzymes.

Specifically, it undergoes O-demethylation, a common metabolic pathway for xenobiotics. This

process is catalyzed by enzymes such as CYP199A4, which efficiently removes the methyl

group from the methoxy substituent. The reaction proceeds via the formation of a hemiacetal

intermediate, which then spontaneously decomposes to yield 4-hydroxybenzoic acid and

formaldehyde.

Metabolic Pathway of 4-Methoxybenzoic Acid

4-Methoxybenzoic Acid

CYP450 Enzyme
(e.g., CYP199A4)

Substrate Binding

Hemiacetal Intermediate

O-demethylation

4-Hydroxybenzoic Acid Formaldehyde

Click to download full resolution via product page

Metabolic demethylation of 4-Methoxybenzoic acid.

Akt/NF-κB Signaling Pathway (Derivative Compound)
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While direct evidence for 4-Methoxybenzoic acid's effect on the Akt/NF-κB signaling pathway

is limited, a derivative, 4-hydroxy-3-methoxybenzoic acid methyl ester (HMBME), has been

shown to target this pathway in prostate cancer cells. This pathway is crucial for cell survival

and proliferation, and its inhibition can lead to apoptosis (programmed cell death). HMBME was

found to reduce the levels of phosphorylated (active) Akt and inhibit its kinase activity, which in

turn suppressed the transcriptional activity of NF-κB.

Akt/NF-κB Survival Pathway (Inhibition by HMBME)
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Inhibition of the Akt/NF-κB pathway by a derivative.

Safety and Handling Precautions
Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye/Face Protection: Wear chemical safety goggles or glasses with side shields conforming

to EN166 (EU) or NIOSH (US) standards.

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH-approved N95 (US) or P2/P3 (EU) particulate respirator.
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Safe Handling Workflow
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4-Methoxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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